(S)-1-Phenylbutylamine
Overview
Description
(S)-1-Phenylbutylamine, also known as (S)-1-benzylbutylamine, is an organic compound that is used in a variety of scientific applications. It is a derivative of the amino acid phenylalanine and is commonly used in the synthesis of pharmaceuticals, cosmetics, and other materials. This compound has a wide range of biochemical and physiological effects, making it a useful tool for researchers.
Scientific Research Applications
1. Nucleation Inhibition in the Resolution of Racemates
(S)-1-Phenylbutylamine is utilized in the resolution of racemates through diastereomeric salts. It acts as an effective nucleation inhibitor in the "Dutch Resolution" variant, which employs equimolar amounts of structurally related resolving agents. This compound has shown efficacy in widening the metastable zone for the more soluble diastereomer in the resolution of mandelic acid, suggesting its broad applicability in chiral resolution processes (Dalmolen et al., 2005).
2. Affinity Chromatography of α-Chymotrypsin
This compound has been employed in affinity chromatography to study binding of ligands to α-chymotrypsin. It serves as a matrix for examining how small molecule interactions can affect affinity retention, providing insights into enzyme studies and the potential for "fine-tuning" affinity chromatography through the selection of appropriate cosolutes (Dunn & Gilbert, 1979).
3. Vibrational Spectroscopy Study
This compound has been studied for its stable rotational isomers using vibrational spectroscopy. This research is significant in understanding the molecular structure and stability, which is crucial in various applications, including material science and pharmaceutical research (Ünal & Okur, 2017).
4. Synthesis of Nitrogen-Containing Compounds
This compound is a key intermediate in the asymmetric synthesis of a range of nitrogen-containing compounds. This includes amines, amino acids, heterocyclic building blocks, alkaloids, and chiral receptors, demonstrating its versatility in synthetic organic chemistry (Moody, 2004).
5. Protein Metabolism and Pharmacological Treatment
In the context of urea cycle disorders, sodium phenylbutyrate, a derivative of this compound, is used to reduce ammonia levels. It impacts protein metabolism by altering the plasma concentrations of branched-chain amino acids and other essential amino acids, underscoring the importance of careful management and supplementation during treatment (Scaglia, 2010).
6. Light-Emitting Diodes Technology
This compound has been used in the development of quasi-two-dimensional layered perovskites for light-emitting diodes (LEDs). These perovskites exhibit high emission performance and are instrumental in advancing LED technology (Cheng et al., 2017).
Mechanism of Action
Target of Action
Similar compounds are known to interact with monoamine oxidase (mao) enzymes . These enzymes play a crucial role in the degradation of monoamines, which are neurotransmitters that include dopamine, norepinephrine, and serotonin .
Mode of Action
If we consider its potential interaction with mao enzymes, it could be hypothesized that (s)-1-phenylbutylamine might inhibit these enzymes, thereby preventing the breakdown of monoamines . This would result in an increased concentration of these neurotransmitters, which could have various effects on the body.
Biochemical Pathways
By preventing the breakdown of these neurotransmitters, this compound could potentially influence several physiological processes, including mood regulation, stress response, and cognitive function .
Pharmacokinetics
Pharmacokinetics is a critical aspect of drug action, influencing the onset, duration, and intensity of a drug’s effect
Result of Action
Depending on the specific monoamines affected, this could have various effects on mood, cognition, and physiological responses to stress .
Action Environment
Additionally, individual factors such as age, sex, genetic makeup, and health status can influence how a person responds to a compound like this compound .
properties
IUPAC Name |
(1S)-1-phenylbutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-2-6-10(11)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6,11H2,1H3/t10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHOXKVFLASIOJD-JTQLQIEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C1=CC=CC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](C1=CC=CC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50368708 |
Source
|
| Record name | (S)-1-PHENYLBUTYLAMINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50368708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3789-60-4 |
Source
|
| Record name | (S)-1-PHENYLBUTYLAMINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50368708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (S)-1-Phenylbutylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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